Cas no 517-22-6 (2,4-Dimethyl-3-ethylpyrrole)

2,4-Dimethyl-3-ethylpyrrole structure
2,4-Dimethyl-3-ethylpyrrole structure
Product Name:2,4-Dimethyl-3-ethylpyrrole
CAS No:517-22-6
MF:C8H13N
MW:123.195522069931
MDL:MFCD00005222
CID:37948
PubChem ID:10600
Update Time:2025-04-18

2,4-Dimethyl-3-ethylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-2,4-dimethyl-1H-pyrrole
    • Mauve factor
    • Kryptopyrrole
    • 3-Ethyl-2,4-dimethylpyrrole
    • 2,4-Dimethyl-3-ethyl-1H-pyrrole
    • 2,4-Dimethyl-3-ethylpyrrole
    • Cryptopyrrole
    • 3-Ethyl-2,4-dimethylpyrrole, 97%
    • 517-22-6
    • UNII-339V6S6PPS
    • E0555
    • 1H-Pyrrole, 3-ethyl-2,4-dimethyl-
    • SY051106
    • NSC 62025
    • FT-0610156
    • 5-20-05-00099 (Beilstein Handbook Reference)
    • SCHEMBL891315
    • W-105871
    • EINECS 208-234-7
    • A7616
    • F0001-1346
    • FS-5219
    • NSC62025
    • PYRROLE, 3-ETHYL-2,4-DIMETHYL-
    • Z1203730732
    • MFCD00005222
    • CS-W016572
    • EN300-176676
    • BRN 0107089
    • 339V6S6PPS
    • Kryptopyrrol
    • D70970
    • NSC-62025
    • 3-ethy-2,4-dimethyl-1H-Pyrrole
    • NS00032327
    • AC-1902
    • DTXSID20199647
    • AKOS006221229
    • SB63946
    • DB-027612
    • MDL： MFCD00005222
    • Inchi： 1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5,9H,4H2,1-3H3
    • InChI Key： ZEBBLOXDLGIMEG-UHFFFAOYSA-N
    • SMILES： N1C=C(C)C(CC)=C1C

Computed Properties

  • Exact Mass: 123.10500
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 0.913 g/mL at 25 °C(lit.)
  • Melting Point: 63.75°C (estimate)
  • Boiling Point: 197 °C/710 mmHg(lit.)
  • Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
  • Refractive Index: n20/D 1.496(lit.)
  • PSA: 15.79000
  • LogP: 2.19390
  • FEMA: 3444
  • Solubility: Slightly soluble in water

2,4-Dimethyl-3-ethylpyrrole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • RTECS：UX9629500
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38

2,4-Dimethyl-3-ethylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dimethyl-3-ethylpyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM197978-5g
3-ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%+
5g
 $*** 2023-05-30
Chemenu
CM197978-25g
3-ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%+
25g
 $*** 2023-05-30
Chemenu
CM197978-1g
3-ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%+
1g
 $63 2021-08-05
Chemenu
CM197978-5g
3-ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%+
5g
 $204 2021-08-05
Chemenu
CM197978-10g
3-ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%+
10g
 $424 2021-08-05
Chemenu
CM197978-25g
3-ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%+
25g
 $616 2021-08-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003618-1g
2,4-Dimethyl-3-ethylpyrrole
 517-22-6 97%
1g
 ￥576 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003618-5g
2,4-Dimethyl-3-ethylpyrrole
 517-22-6 97%
5g
 ￥1844 2024-05-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E33760-5g
3-Ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%
5g
 ¥787.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E33760-1g
3-Ethyl-2,4-dimethyl-1H-pyrrole
 517-22-6 95%
1g
 ¥244.0 2023-09-08

2,4-Dimethyl-3-ethylpyrrole Related Literature

Related Categories

517-22-6 (2,4-Dimethyl-3-ethylpyrrole) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd